SF-22

• Molecular Formula: C15H17ClN2O2S2
• Molecular Weight: 356.9 g/mol
• InChI: InChI=1S/C15H17ClN2O2S2/c16-14-8-9-15(21-14)22(19,20)17-12-6-2-3-7-13(12)18-10-4-1-5-11-18/h2-3,6-9,17H,1,4-5,10-11H2
• InChIKey: RXDWTDRPUXJDPY-UHFFFAOYSA-N

SF-22 Y2 Receptor Antagonist Profile

SF-22 (CAS 824981-55-7) is a synthetic, small-molecule antagonist of the neuropeptide Y Y2 receptor (Y2R), identified from a whole-cell high-throughput screening campaign [1]. Unlike the peptidomimetic standard BIIE0246, SF-22 belongs to a structurally distinct chemical scaffold, the N-[1,1'-biphenyl]-2-yl-benzamide sulfonamide class [1]. As a research tool, it is characterized by its competitive mechanism of action, functional potency against Y2R in the sub-micromolar range, demonstrated brain penetrance, and a defined polypharmacology profile extending to certain serotonin receptors and the dopamine transporter (DAT) [1].

Y2 receptor pathway inhibition studies

CNS-penetrant tool for in vivo rodent behavioral research

Multi-target polypharmacology profiling (5-HT2B, DAT)

Competitive and reversible antagonism mechanism

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. View Source

SF-22 Structural and Functional Specificity

The neuropeptide Y Y2 receptor antagonist landscape is not interchangeable. The reference tool compound BIIE0246, while potent, is a large peptidomimetic with an insurmountable (pseudo-irreversible) mechanism that can permanently block receptor function, poor blood-brain barrier (BBB) penetration, and broad off-target activity, limiting its utility for in vivo CNS studies [1]. Conversely, in-series analogs of SF-22 (e.g., SF-11, SF-21) display a wide range of brain penetrance and, critically, distinct off-target binding profiles, meaning a user cannot assume functional equivalence even within the same chemical series without altering key experimental variables like central exposure or polypharmacological effects [1]. SF-22 occupies a specific and advantageous position within this landscape, balancing brain penetrance with a unique secondary pharmacology, making its substitution non-trivial for CNS-focused experiments [1].

BIIE0246 (peptidomimetic) may exhibit insurmountable antagonism and poor brain penetration, limiting CNS study translation.

In-series analogs (SF-11, SF-21) may differ in brain penetrance and polypharmacology profile, altering central exposure and off-target effects.

Pan-Y2R antagonists may not replicate SF-22's specific secondary target fingerprint, confounding multi-pathway readouts.

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. View Source

SF-22 Head-to-Head Comparison Evidence

Balanced CNS Exposure and Brain Penetrance

SF-22 achieves the highest brain-to-plasma concentration ratio among the five lead Y2R antagonists, indicating a superior ability to cross the blood-brain barrier. In a direct head-to-head in vivo study in mice, SF-22's brain concentration (1.7 ± 0.6 µM) equaled or exceeded its plasma concentration (1.6 ± 0.6 µM), yielding a brain-to-plasma ratio of 106% [1]. This is in stark contrast to the more potent analog SF-11, which had a much lower ratio of 44%, and the reference compound BIIE0246, which was essentially excluded from the brain with a ratio of only 2% [1].

Brain Penetration

Head-to-head

Brain/plasma ratio: 106% (SF-22) vs SF-11 (44%), SF-21 (36%), BIIE0246 (2%)

Supports CNS Y2R target engagement studies

In vivo mouse, 5 mg/kg i.p., 1 h post-dose

Evidence Dimension	In Vivo Brain Penetration (Brain/Plasma Concentration Ratio)
Target Compound Data	[B]/[P] Ratio = 106%
Comparator Or Baseline	SF-11 Ratio = 44%; SF-21 Ratio = 36%; SF-31 Ratio = 50%; SF-41 Ratio = 115%; BIIE0246 Ratio = 2%
Quantified Difference	SF-22's brain penetration is 2.4-fold higher than SF-11, 2.9-fold higher than SF-21, and 53-fold higher than the standard Y2R antagonist BIIE0246. While SF-41 also achieved a ratio >100%, it is 5.9-fold less potent.
Conditions	In vivo study in C57BL/6 mice; compounds dosed at 5 mg/kg i.p.; brain and plasma concentrations measured at 1 h post-injection [1].

Why This Matters

For any assay requiring central Y2 receptor engagement, SF-22's balanced brain/plasma ratio ensures adequate CNS target coverage without the confounding peripheral effects or gross organ distribution differences seen with other series members.

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. (Table 4) View Source

Competitive vs. Insurmountable Antagonism

SF-22 acts as a competitive antagonist at the Y2 receptor, a desirable trait for a pharmacological probe. Schild analysis confirms that SF-22, along with SF-11, produces a parallel rightward shift in the NPY dose-response curve without suppressing the maximal response, indicating surmountable antagonism [1]. This contrasts with BIIE0246, which depresses maximal NPY signaling and is classified as an insurmountable antagonist, likely leading to long-lasting inhibition even after washout [1].

Mechanism

Head-to-head

Competitive (surmountable) vs BIIE0246 insurmountable

Enables reversible Y2R modulation for time-resolved studies

Schild analysis, cAMP assay, HEK293-CNG cells

Evidence Dimension	Mechanism of Antagonism (Schild Analysis)
Target Compound Data	Competitive (surmountable) antagonism
Comparator Or Baseline	BIIE0246: Insurmountable (pseudo-irreversible) antagonism; SF-31 and SF-41 show mixed profiles but are less potent.
Quantified Difference	Qualitative difference in mechanism confirmed by Schild slope analysis. Competitive antagonism allows for concentration-dependent and reversible target modulation, essential for time-resolved pharmacological studies.
Conditions	cAMP biosensor assay in HEK293-CNG cells expressing human Y2R; Schild analysis with five concentrations of each antagonist vs. a 12-point NPY dose-response curve [1].

Why This Matters

A competitive mechanism is critical for acute pharmacological intervention studies where the goal is to reversibly probe receptor function. BIIE0246's insurmountable blockade can confound results by creating prolonged target suppression after the compound is removed.

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. View Source

Distinct Polypharmacology Fingerprint

SF-22 possesses a unique secondary pharmacology profile that distinguishes it from the most potent analog, SF-11. In a broad panel screen of 40 CNS-relevant targets, SF-22 showed detectable activity at the 5-HT2B serotonin receptor (Ki = 255 ± 26 nM) [1]. SF-11 also binds 5-HT2B but with 4.8-fold lower affinity (Ki = 1212 ± 161 nM). Furthermore, separate radioligand studies confirm SF-22 interacts with the 5-HT6 receptor and the dopamine transporter (DAT), activities not prominent for other series members . This distinct polypharmacological footprint means SF-22 cannot be considered a pure Y2R tool, but a compound with a defined, additional CNS-relevant profile.

5-HT2B Affinity

Head-to-head

SF-22 Ki 255 nM vs SF-11 1212 nM, BIIE0246 7093 nM

Supports multi-target pathway interaction studies

NIMH PDSP radioligand binding panel

Evidence Dimension	Off-Target Binding Affinity (Ki) at 5-HT2B Receptor
Target Compound Data	Ki = 255 ± 26 nM (5-HT2B)
Comparator Or Baseline	SF-11: Ki = 1212 ± 161 nM (5-HT2B); BIIE0246: Ki = 7093 ± 869 nM (5-HT2B)
Quantified Difference	SF-22 has a 4.8-fold higher affinity for the 5-HT2B receptor than SF-11 and a 27.8-fold higher affinity than BIIE0246.
Conditions	Radioligand binding assays conducted by the NIMH Psychoactive Drug Screening Program (PDSP) against a panel of 40 GPCRs, ion channels, and transporters [1].

Why This Matters

For studies exploring the intersection of NPY and serotonergic/dopaminergic signaling in mood or addiction, SF-22's defined multi-target profile offers a distinct pharmacological starting point that cannot be replicated by simply using a more 'selective' Y2R antagonist.

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. (NIMH PDSP Selectivity Data) View Source

Balanced Functional Potency and Y1R Selectivity

SF-22 exhibits an intermediate functional potency (IC50 = 750 ± 30 nM) within its chemical series, which is less potent than SF-11 (IC50 = 199 nM) but more potent than SF-31 (1200 nM) and SF-41 (4400 nM) [1]. This mid-range potency is paired with complete selectivity over the Y1 receptor, against which all tested SF-series compounds were inactive at the highest concentration tested (>35.4 µM) [1]. The combination of sufficient on-target activity with maintained Y1 receptor selectivity positions SF-22 as a practical tool where extreme potency is less critical than a more favorable brain exposure and polypharmacological profile.

Y2R IC50

Head-to-head

SF-22 IC50 750 nM, SF-11 199 nM, SF-21 440 nM

Supports CNS dosing where extreme potency is not required

cAMP biosensor, HEK293-CNG cells

Evidence Dimension	Functional Potency at Y2R and Selectivity vs. Y1R (cAMP Assay)
Target Compound Data	Y2R IC50 = 750 ± 30 nM; Y1R IC50 > 35,400 nM (inactive)
Comparator Or Baseline	SF-11: Y2R IC50 = 199 ± 10 nM; SF-21: 440 ± 30 nM; SF-31: 1200 ± 100 nM; SF-41: 4400 ± 40 nM; BIIE0246: IC50 = 0.58 ± 0.56 nM. All compounds were inactive at Y1R (>35.4 µM).
Quantified Difference	SF-22 is 3.8-fold less potent than SF-11 and 1.7-fold less potent than SF-21, but 1.6-fold more potent than SF-31 and 5.9-fold more potent than SF-41.
Conditions	cAMP biosensor assay in HEK293-CNG cells stably expressing human Y2R or Y1R. Antagonism of NPY-induced cAMP inhibition was measured [1].

Why This Matters

For in vivo CNS studies, extreme potency can be a liability if it leads to peripheral target saturation at low doses. SF-22's moderate potency, when combined with its best-in-class brain/plasma ratio, allows for effective dosing to achieve central target engagement without excessive plasma levels.

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. (Table 2, Fig. 4) View Source

High-Affinity Binding to Y2R

Despite its moderate functional potency, SF-22 demonstrates high-affinity binding to the Y2R (Ki = 2.25 ± 0.49 nM) as measured by displacement of 125I-PYY from Y2R-expressing HEK293-CNG cells [1]. This Ki is comparable to SF-11 (Ki = 1.55 ± 0.93 nM) and SF-21 (Ki = 1.93 ± 0.86 nM), suggesting that the differences in functional potency among these compounds may be influenced by factors beyond receptor affinity, such as binding kinetics or receptor residence time. SF-22 is, therefore, a high-affinity probe despite its mid-range functional IC50.

Y2R Binding Ki

Head-to-head

SF-22 Ki 2.25 nM vs SF-11 1.55 nM, SF-21 1.93 nM

Indicates high orthosteric site engagement

125I-PYY displacement, whole cells

Evidence Dimension	Binding Affinity (Ki) for Y2R
Target Compound Data	Ki = 2.25 ± 0.49 nM
Comparator Or Baseline	SF-11: Ki = 1.55 ± 0.93 nM; SF-21: Ki = 1.93 ± 0.86 nM; SF-31: Ki = 6.0 ± 2.8 nM; SF-41: Ki = 60.3 ± 36.2 nM; BIIE0246: Ki = 0.02 ± 0.01 nM.
Quantified Difference	SF-22's Ki is within a 1.5-fold difference from SF-11 and 1.2-fold from SF-21, indicating equivalent binding-site affinity within the experimental error margin.
Conditions	Whole-cell competitive binding assay using 20 nM 125I-PYY on Y2R HEK293-CNG cells; Ki calculated via the Cheng-Prusoff equation [1].

Why This Matters

This confirms that SF-22 engages the Y2R orthosteric site with high affinity comparable to the most potent series members. The discrepancy between its binding Ki and functional IC50 is a key data point for users designing target-occupancy vs. functional-response studies.

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. (Fig. 4C) View Source

SF-22 Application Scenarios

In Vivo CNS Studies of Mood and Anxiety

SF-22 is optimally selected for in vivo rodent models of anxiety, depression, or alcohol-seeking behavior where central Y2R antagonism is the primary pharmacological goal. Its unique brain-to-plasma ratio of 106% ensures that peripherally administered SF-22 reaches the CNS in concentrations equivalent to plasma, a property not shared by the more potent SF-11 (ratio 44%) or the industry standard BIIE0246 (ratio 2%) [1]. This eliminates the need for intracerebroventricular (i.c.v.) injection, a significant practical advantage for behavioral pharmacology workflows.

Multi-Target Probe for NPY-Serotonin-Dopamine Interactions

For research aimed at dissecting the interplay between NPY Y2, serotonin (5-HT2B/5-HT6), and dopamine (DAT) systems, SF-22 serves as a defined polypharmacological probe. Unlike SF-11, which has a 4.8-fold lower affinity for the 5-HT2B receptor (Ki = 1212 nM vs. 255 nM), SF-22 provides a more balanced engagement of serotonergic and dopaminergic targets alongside Y2R, making it a more relevant tool for studies in addiction or complex neuropsychiatric disorders where these pathways converge [1].

Reversible Y2R Blockade for Time-Sensitive Signaling

When the experimental design requires acute, reversible blockade of Y2R signaling (e.g., to study receptor resensitization, feedback regulation, or time-dependent signaling pathways), SF-22 is preferable to BIIE0246. Schild analysis confirms SF-22 is a competitive, surmountable antagonist, whereas BIIE0246's insurmountable blockade can lead to long-term functional knockdown of the receptor population, confounding the study of dynamic signaling processes [1].

Reference Compound for SAR and Scaffold Hopping

As a member of a well-characterized series of N-[1,1'-biphenyl]-2-yl-benzamide sulfonamide derivatives, SF-22 provides a valuable benchmark for medicinal chemistry programs. With a defined Y2R IC50 (750 nM), high-affinity binding (Ki 2.25 nM), and complete selectivity over Y1R (>35.4 µM), SF-22 serves as an anchor point for evaluating new chemotypes, especially for programs aiming to balance moderate enzymatic potency with superior brain exposure [1].

Application

Selection Property

Validation Focus

In vivo CNS Y2R behavioral research

Brain/plasma exposure profile

Central Y2R target engagement verification

Multi-target NPY/serotonin/dopamine interaction research

Polypharmacology fingerprint (5-HT2B, DAT)

Off-target engagement confirmation

Time-resolved Y2R signaling studies

Competitive antagonism mechanism

Reversible functional blockade assay

SAR and scaffold hopping benchmarks

Binding and functional potency reference

Y2R selectivity and affinity profiling

• [1] Brothers, S.P., Saldanha, S.A., Spicer, T.P., Cameron, M., Mercer, B.A., Chase, P., McDonald, P., Wahlestedt, C. and Hodder, P.S. (2010) 'Selective and Brain Penetrant Neuropeptide Y Y2 Receptor Antagonists Discovered by Whole-Cell High-Throughput Screening', Molecular Pharmacology, 77(1), pp. 46-57. View Source